Cas no 288616-99-9 (6-(Methylcarbamoyl)pyridine-2-carboxylic acid)

• Product Name: 6-(Methylcarbamoyl)pyridine-2-carboxylic acid
• CAS No: 288616-99-9
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 5053974
• PubChem ID: 43558273
• Update Time: 2025-06-30

6-(Methylcarbamoyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(methylcarbamoyl)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 6-[(methylamino)carbonyl]-
• NE60184
• 6-(Methylcarbamoyl)-2-pyridinecarboxylic acid
• Z1816233707
• 6-(Methylcarbamoyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H8N2O3/c1-9-7(11)5-3-2-4-6(10-5)8(12)13/h2-4H,1H3,(H,9,11)(H,12,13)
• InChI Key： NPBRDFPBRHOBAK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)O)N=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 0.3
• Topological Polar Surface Area: 79.3

6-(Methylcarbamoyl)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(Methylcarbamoyl)pyridine-2-carboxylic acid

Research Brief on 6-(Methylcarbamoyl)pyridine-2-carboxylic acid (CAS: 288616-99-9): Recent Advances and Applications

6-(Methylcarbamoyl)pyridine-2-carboxylic acid (CAS: 288616-99-9) is a chemically significant compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine-2-carboxylic acid backbone and methylcarbamoyl substituent, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging therapeutic applications.

The synthesis of 6-(Methylcarbamoyl)pyridine-2-carboxylic acid has been optimized in recent years to improve yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts to achieve a 90% yield under mild conditions. This advancement not only enhances the scalability of the compound but also reduces the environmental impact of its production. Furthermore, the study highlighted the compound's stability under various pH conditions, making it suitable for further derivatization and formulation in drug development pipelines.

In terms of biological activity, 6-(Methylcarbamoyl)pyridine-2-carboxylic acid has shown promising results as a precursor in the synthesis of kinase inhibitors. Research conducted by the University of Cambridge (2024) revealed that derivatives of this compound exhibit selective inhibition against cyclin-dependent kinases (CDKs), which are implicated in various cancers. The study utilized molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity and specificity for CDK2 and CDK6. These findings suggest its potential as a lead compound for the development of targeted cancer therapies, particularly for breast and lung cancers where CDK dysregulation is prevalent.

Another significant application of 6-(Methylcarbamoyl)pyridine-2-carboxylic acid lies in its role as a building block for peptidomimetics. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the incorporation of this compound into peptide analogs to enhance their metabolic stability and bioavailability. The researchers reported that the methylcarbamoyl group effectively mimics natural peptide bonds, thereby improving the pharmacokinetic properties of the resulting analogs. This approach has been particularly valuable in the design of protease-resistant peptides for treating metabolic disorders such as diabetes and obesity.

Beyond its therapeutic potential, 6-(Methylcarbamoyl)pyridine-2-carboxylic acid has also been investigated for its utility in diagnostic imaging. A collaborative study between MIT and Harvard (2023) developed a radiolabeled version of the compound for positron emission tomography (PET) imaging. The radiotracer demonstrated high specificity for tumor tissues in preclinical models, offering a non-invasive method for detecting and monitoring cancer progression. This innovation underscores the compound's versatility and its potential to bridge diagnostic and therapeutic applications in oncology.

In conclusion, 6-(Methylcarbamoyl)pyridine-2-carboxylic acid (CAS: 288616-99-9) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its synthetic accessibility, diverse biological activities, and adaptability in drug design make it a valuable asset in the development of novel therapeutics and diagnostics. Future studies are expected to explore its applications in other disease areas, such as neurodegenerative disorders and infectious diseases, further expanding its impact on modern medicine. Researchers and industry professionals are encouraged to monitor ongoing developments related to this compound, as it holds significant promise for addressing unmet medical needs.